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Compound of Interest

Compound Name: (16)Annulene

CAS No.: 3332-38-5

Cat. No.: B15495572

Get Quote

For researchers and professionals in drug development, the proper management and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. (16)Annulene, a cyclic hydrocarbon with the formula C₁₆H₁₆, requires careful

handling due to its potential hazards. This guide provides a comprehensive, step-by-step

protocol for its safe disposal, aligning with standard laboratory safety practices and regulatory

guidelines.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, it is crucial to be aware of the hazards

associated with (16)annulene. According to safety data, it is classified as a substance that can

cause skin, eye, and respiratory irritation.[1] Therefore, appropriate personal protective

equipment (PPE) is mandatory.

Essential Personal Protective Equipment (PPE):

Gloves: Use proper glove removal technique to avoid skin contact.[1]

Eye Protection: Wear chemical safety glasses or goggles.
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Lab Coat: A complete suit protecting against chemicals is recommended.[1]

Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle

respirator should be used. For higher-level protection, OV/AG/P99 (US) or ABEK-P2 (EU EN

143) respirator cartridges are advised.[1]

All handling of (16)annulene, especially in its solid, powder form which can become airborne,

should be conducted in a well-ventilated area or within a chemical fume hood to minimize

inhalation risks.[1]

Quantitative Data and Chemical Properties
While specific quantitative limits for (16)annulene disposal are not publicly available and are

subject to local regulations, understanding its chemical properties is vital for safe handling and

waste management.

Property Value

Molecular Formula C₁₆H₁₆[2]

Molar Mass 208.30 g/mol [2]

Appearance Solid

Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1]

Experimental Protocol for Disposal
The recommended procedure for the disposal of (16)annulene waste involves treating it as

hazardous chemical waste. This protocol is based on general best practices for laboratory

chemical waste management.

Step 1: Waste Segregation At the point of generation, all waste contaminated with

(16)annulene must be segregated from non-hazardous waste streams. This includes:

Solid Waste: Contaminated consumables such as gloves, weighing paper, and pipette tips.
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Liquid Waste: Solutions containing (16)annulene. It is advisable to separate halogenated

and non-halogenated solvent wastes where possible.

Empty Containers: The original container of (16)annulene, even if seemingly empty, should

be treated as hazardous waste. For other containers, the first rinse must be collected and

disposed of as hazardous waste.[3]

Step 2: Waste Collection and Containment

Use designated, compatible, and clearly labeled hazardous waste containers.[4]

Containers must be kept closed except when adding waste to prevent the release of vapors.

[3]

Ensure containers are stored in a designated and well-ventilated satellite accumulation area

within the laboratory.

Step 3: Labeling Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "(16)Annulene"

The concentration and composition of the waste

The date when waste was first added to the container

Step 4: Final Disposal

Contact a licensed professional waste disposal service for the collection and disposal of the

hazardous waste.[1][5]

Do not attempt to dispose of (16)annulene down the drain or in the regular trash.[1]

Arrange for waste pickup in accordance with your institution's Environmental Health and

Safety (EH&S) guidelines.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of (16)annulene
waste.

Waste Generation & Segregation
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Final Disposal
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(Solid, Liquid, Containers)

Collect in Designated
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Professional Disposal
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Click to download full resolution via product page

Workflow for the proper disposal of (16)annulene waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of (16)annulene, thereby protecting themselves, their colleagues, and

the environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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